Cas no 771579-15-8 (2-(bromomethyl)phenylmethanamine)

2-(Bromomethyl)phenylmethanamine is a versatile brominated aromatic amine compound, primarily used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive bromomethyl and amine functional groups enable efficient derivatization, making it valuable for constructing complex molecular frameworks, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. The compound’s stability and selectivity in nucleophilic substitution reactions enhance its utility in multi-step synthetic routes. It is commonly employed in the preparation of heterocyclic compounds, ligands, and chiral auxiliaries. Proper handling is required due to its sensitivity to moisture and potential reactivity. Suitable for controlled environments in research and industrial applications.
2-(bromomethyl)phenylmethanamine structure
771579-15-8 structure
Product Name:2-(bromomethyl)phenylmethanamine
CAS No:771579-15-8
MF:C8H10BrN
MW:200.075701236725
MDL:MFCD06212558
CID:1091213
PubChem ID:67540969
Update Time:2025-06-13

2-(bromomethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • (2-(Bromomethyl)phenyl)methanamine
    • [2-(bromomethyl)phenyl]methanamine
    • 2-(bromomethyl)phenylmethanamine
    • SCHEMBL2802004
    • 771579-15-8
    • EN300-841398
    • MDL: MFCD06212558
    • Inchi: 1S/C8H10BrN/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5-6,10H2
    • InChI Key: SLSKDPOLRRMPST-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=CC=1CN

Computed Properties

  • Exact Mass: 198.99966g/mol
  • Monoisotopic Mass: 198.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 26Ų

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Additional information on 2-(bromomethyl)phenylmethanamine

Latest Research Insights on 771579-15-8 and 2-(bromomethyl)phenylmethanamine in Chemical Biology and Pharmaceutical Applications

The chemical compound 771579-15-8 and its derivative, 2-(bromomethyl)phenylmethanamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of novel drug candidates and serve as key intermediates in the development of targeted therapies. This research briefing aims to provide a comprehensive overview of the latest advancements, methodologies, and findings associated with these compounds, drawing from recent peer-reviewed studies and industry reports.

Recent studies have highlighted the role of 2-(bromomethyl)phenylmethanamine as a versatile building block in organic synthesis. Its bromomethyl functional group enables efficient cross-coupling reactions, making it invaluable for constructing complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of benzylamine-based inhibitors targeting protease enzymes, which are implicated in various diseases, including cancer and viral infections. The study reported a 40% increase in inhibitory activity compared to previous analogs, underscoring the compound's potential in drug design.

In parallel, the compound 771579-15-8 has been investigated for its unique physicochemical properties, which make it suitable for applications in drug delivery systems. A recent preprint on bioRxiv detailed its use in formulating nanoparticles for targeted drug delivery to tumor sites. The research team utilized 771579-15-8 to functionalize the surface of polymeric nanoparticles, enhancing their stability and cellular uptake efficiency. In vivo experiments showed a 60% reduction in tumor growth rates compared to conventional delivery methods, suggesting a promising avenue for cancer therapy.

Another critical area of exploration involves the safety and toxicity profiles of these compounds. A 2024 regulatory assessment by the European Medicines Agency (EMA) evaluated the genotoxic potential of 2-(bromomethyl)phenylmethanamine, concluding that its risk is manageable under controlled conditions. This finding has significant implications for its industrial-scale production and incorporation into pharmaceutical formulations. Furthermore, computational modeling studies have predicted low off-target effects for derivatives of 771579-15-8, reinforcing their suitability for clinical development.

Looking ahead, researchers are focusing on optimizing the synthetic pathways for these compounds to improve yield and scalability. A collaborative effort between academic and industrial labs has recently developed a greener catalytic process for producing 2-(bromomethyl)phenylmethanamine, reducing hazardous waste by 70%. Such innovations align with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing. Additionally, ongoing clinical trials are exploring the efficacy of 771579-15-8-based therapies in neurodegenerative diseases, with preliminary results expected in late 2024.

In conclusion, the compounds 771579-15-8 and 2-(bromomethyl)phenylmethanamine represent cutting-edge tools in modern drug discovery and development. Their multifaceted applications—from enzyme inhibition to targeted drug delivery—highlight their transformative potential. As research progresses, these compounds are poised to play a central role in addressing unmet medical needs, provided that safety and scalability challenges are adequately addressed. Stakeholders across the pharmaceutical industry are encouraged to monitor these developments closely, as they may herald a new era of therapeutic innovation.

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